Cas no 1261499-91-5 (3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone)

• Product Name: 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone
• CAS No: 1261499-91-5
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 4985986
• Update Time: 2025-06-11

3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone

• Inchi： 1S/C11H11ClF2O2/c1-16-9-4-2-3-7(11(13)14)10(9)8(15)5-6-12/h2-4,11H,5-6H2,1H3
• InChI Key： WBIZJAQWJOCFRP-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone

Professional Introduction to Compound with CAS No 1261499-91-5 and Product Name 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone

The compound with the CAS number 1261499-91-5 and the product name 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound, featuring a chloro substituent at the third position and a difluoromethyl group at the second position of the propiophenone backbone, contributes to its distinctive reactivity and utility.

In the realm of pharmaceutical chemistry, the significance of 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone lies in its role as a versatile intermediate. This compound serves as a crucial building block in the synthesis of various pharmacologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its structure enhances its reactivity, making it an ideal candidate for further functionalization. Researchers have leveraged these properties to develop novel therapeutic agents targeting a wide range of diseases.

Recent studies have highlighted the compound's potential in the development of anti-inflammatory and anti-cancer agents. The chloro group at the third position facilitates nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties. This flexibility is particularly valuable in medicinal chemistry, where precision and adaptability are paramount. Additionally, the difluoromethyl group at the second position is known to improve metabolic stability and binding affinity, making it an attractive feature for drug candidates.

The methoxy group at the sixth position further enhances the compound's utility by providing another site for chemical modification. This feature is particularly useful in designing molecules with enhanced bioavailability and reduced toxicity. The combination of these structural elements makes 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone a valuable asset in synthetic organic chemistry and pharmaceutical research.

One of the most compelling aspects of this compound is its application in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity to achieve therapeutic effects. For instance, researchers have utilized derivatives of 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone to develop inhibitors targeting enzymes involved in cancer progression. The ability to fine-tune the structure of these inhibitors allows for high selectivity and efficacy.

Another area where this compound has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. The unique structural features of 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone make it an excellent candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthetic methodologies employed in producing 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone are also noteworthy. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct key intermediates efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthesis process. The optimization of these synthetic routes is crucial for large-scale production and commercialization.

In conclusion, 3-Chloro-2'-(difluoromethyl)-6'-methoxypropiophenone represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing novel therapeutic agents. The ongoing research into this compound continues to uncover new possibilities in drug discovery and development, underscoring its importance in modern medicinal chemistry.